Cas no 1890781-31-3 (tert-butyl N-{2-bromo-5-1-hydroxy-2-(methylamino)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{2-bromo-5-1-hydroxy-2-(methylamino)ethylphenyl}carbamate
• CAS No: 1890781-31-3
• MF: C₁₄H₂₁BrN₂O₃
• MW: 345.232143163681
• CID: 6018666
• PubChem ID: 117108198
• Update Time: 2025-06-10

tert-butyl N-{2-bromo-5-1-hydroxy-2-(methylamino)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-bromo-5-1-hydroxy-2-(methylamino)ethylphenyl}carbamate
• tert-butyl N-{2-bromo-5-[1-hydroxy-2-(methylamino)ethyl]phenyl}carbamate
• EN300-1890064
• 1890781-31-3

• Inchi： 1S/C14H21BrN2O3/c1-14(2,3)20-13(19)17-11-7-9(5-6-10(11)15)12(18)8-16-4/h5-7,12,16,18H,8H2,1-4H3,(H,17,19)
• InChI Key： WTCTUFVNFHCTFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(CNC)O

Computed Properties

• Exact Mass: 344.07356g/mol
• Monoisotopic Mass: 344.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{2-bromo-5-1-hydroxy-2-(methylamino)ethylphenyl}carbamate

Research Brief on tert-butyl N-{2-bromo-5-1-hydroxy-2-(methylamino)ethylphenyl}carbamate (CAS: 1890781-31-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-{2-bromo-5-1-hydroxy-2-(methylamino)ethylphenyl}carbamate (CAS: 1890781-31-3) as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its unique bromo and hydroxyethylphenyl functional groups, has garnered attention for its potential applications in drug discovery, particularly in the development of adrenergic receptor modulators and central nervous system (CNS) therapeutics.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of tert-butyl N-{2-bromo-5-1-hydroxy-2-(methylamino)ethylphenyl}carbamate. The research demonstrated its efficacy as a precursor in the synthesis of β-adrenergic receptor agonists, which are critical for treating conditions such as asthma and cardiovascular diseases. The compound's structural features, including the tert-butyl carbamate group, were found to enhance stability and bioavailability, making it a promising candidate for further development.

Another significant study, featured in ACS Chemical Biology (2024), investigated the compound's role in modulating dopamine and norepinephrine pathways. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its binding affinity and selectivity for neurotransmitter receptors. The findings suggested that tert-butyl N-{2-bromo-5-1-hydroxy-2-(methylamino)ethylphenyl}carbamate could serve as a scaffold for designing next-generation psychotropic agents with reduced side effects.

In addition to its pharmacological potential, recent industrial reports have emphasized the compound's scalability in synthetic processes. A patent filed by a leading pharmaceutical company (2024) detailed an optimized synthetic route for tert-butyl N-{2-bromo-5-1-hydroxy-2-(methylamino)ethylphenyl}carbamate, achieving a yield of over 85% with minimal byproducts. This advancement is expected to facilitate large-scale production and accelerate preclinical studies.

Despite these promising developments, challenges remain in fully understanding the compound's metabolic pathways and long-term safety profile. Ongoing research aims to address these gaps through in vivo studies and computational modeling. The integration of artificial intelligence in drug design is also being explored to predict the compound's interactions with biological targets more accurately.

In conclusion, tert-butyl N-{2-bromo-5-1-hydroxy-2-(methylamino)ethylphenyl}carbamate (CAS: 1890781-31-3) represents a versatile and valuable intermediate in medicinal chemistry. Its applications span from adrenergic receptor modulation to CNS therapeutics, supported by robust synthetic methodologies and emerging pharmacological insights. Future research will likely focus on optimizing its derivatives for clinical use, paving the way for innovative treatments in neurology and cardiology.